(1R)-2-Azabicyclo[3.1.0]hexane-1-carboxylic acid
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Description
“(1R)-2-Azabicyclo[3.1.0]hexane-1-carboxylic acid” is a chemical compound with the molecular formula C6H9NO2 . It has an average mass of 127.141 Da and a monoisotopic mass of 127.063332 Da .
Synthesis Analysis
The synthesis of bicyclo[3.1.0]hexanes, which “(1R)-2-Azabicyclo[3.1.0]hexane-1-carboxylic acid” is a part of, can be achieved via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process uses an organic or an iridium photoredox catalyst and blue LED irradiation, and it has been reported to yield good results for a broad range of cyclopropene and cyclopropylaniline derivatives .Molecular Structure Analysis
The molecular structure of “(1R)-2-Azabicyclo[3.1.0]hexane-1-carboxylic acid” consists of 6 carbon atoms, 9 hydrogen atoms, and 2 oxygen atoms . It has 3 hydrogen bond acceptors and 2 hydrogen bond donors .Physical And Chemical Properties Analysis
“(1R)-2-Azabicyclo[3.1.0]hexane-1-carboxylic acid” has a density of 1.3±0.1 g/cm3, a boiling point of 280.3±23.0 °C at 760 mmHg, and a flash point of 123.3±22.6 °C . Its molar refractivity is 30.6±0.3 cm3, and it has a polar surface area of 49 Å2 .Scientific Research Applications
- Applications : Monoacylglycerol lipase inhibitors, dopamine D3 receptor inhibitors, and Janus kinase inhibitors are being investigated for therapeutic use .
- Clinical Use : These compounds show promise in managing depression, pain, and attention-deficit hyperactivity disorder (ADHD) .
- Application : These compounds inhibit viral replication and are crucial in antiviral drug development .
- Potential : 3-ABH derivatives, such as Janus kinase inhibitors and dopamine D3 receptor inhibitors, may modulate immune responses and aid in overcoming alcohol and drug addictions .
Drug Design and Development
Neurological Disorders
Antidepressants and Analgesics
Antiviral Agents
Immunomodulation and Addiction Treatment
Idiopathic Lung Fibrosis
properties
IUPAC Name |
(1R)-2-azabicyclo[3.1.0]hexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2/c8-5(9)6-3-4(6)1-2-7-6/h4,7H,1-3H2,(H,8,9)/t4?,6-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLPZNYCYBYIODB-BAFYGKSASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2(C1C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@]2(C1C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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